5-bromo-3-hydroxy-8-methoxy-1,2-dihydroquinolin-2-one
Description
5-bromo-3-hydroxy-8-methoxy-1,2-dihydroquinolin-2-one is a chemical compound with the molecular weight of 240.06 . It is a powder at room temperature .
Synthesis Analysis
The synthesis of 5-bromo-3-hydroxy-8-methoxy-1,2-dihydroquinolin-2-one and its related compounds has been a subject of interest in the field of organic chemistry . For instance, one method involves the reaction of 3-(4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinolin-3-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde with hydroxylamine hydrochloride in glacial acetic acid .Molecular Structure Analysis
The molecular structure of 5-bromo-3-hydroxy-8-methoxy-1,2-dihydroquinolin-2-one can be represented by the InChI code: 1S/C9H6BrNO2/c10-6-2-3-7 (12)9-5 (6)1-4-8 (13)11-9/h1-4,12H, (H,11,13) .Physical And Chemical Properties Analysis
5-bromo-3-hydroxy-8-methoxy-1,2-dihydroquinolin-2-one is a powder at room temperature . It has a molecular weight of 240.06 .Safety and Hazards
The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin irritation, serious eye damage, and may be harmful if inhaled . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
Future Directions
The future directions for the study of 5-bromo-3-hydroxy-8-methoxy-1,2-dihydroquinolin-2-one could involve further exploration of its synthesis, chemical reactions, and potential biological activities. Given the interest in related compounds such as 4-hydroxy-2-quinolones , it may also be worthwhile to investigate the potential of 5-bromo-3-hydroxy-8-methoxy-1,2-dihydroquinolin-2-one in drug research and development.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-3-hydroxy-8-methoxy-1,2-dihydroquinolin-2-one involves the synthesis of 2-hydroxy-3-methoxybenzaldehyde, which is then reacted with 2-amino-4-bromo-6-methoxyphenol to form the desired compound.", "Starting Materials": [ "2-methoxyphenol", "2-bromo-4-methoxy-6-nitrophenol", "Sodium borohydride", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Acetic acid", "Sodium acetate", "Sulfuric acid", "Sodium nitrite", "Copper sulfate", "Sodium carbonate", "2-amino-4-bromo-6-methoxyphenol" ], "Reaction": [ "Step 1: Reduction of 2-bromo-4-methoxy-6-nitrophenol with sodium borohydride in ethanol to form 2-bromo-4-methoxy-6-aminophenol", "Step 2: Diazotization of 2-amino-4-bromo-6-methoxyphenol with sodium nitrite and hydrochloric acid to form diazonium salt", "Step 3: Coupling of diazonium salt with 2-hydroxy-3-methoxybenzaldehyde in the presence of copper sulfate and sodium carbonate to form 5-bromo-3-hydroxy-8-methoxy-1,2-dihydroquinolin-2-one" ] } | |
CAS RN |
1824277-24-8 |
Product Name |
5-bromo-3-hydroxy-8-methoxy-1,2-dihydroquinolin-2-one |
Molecular Formula |
C10H8BrNO3 |
Molecular Weight |
270.1 |
Purity |
95 |
Origin of Product |
United States |
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